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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropyl adipate is a versatile diester that serves as a valuable multifunctional ingredient in
cosmetic and pharmaceutical formulations. As the ester of n-propyl alcohol and adipic acid, it is
a clear, colorless, and practically odorless liquid. Its inherent properties as a non-occlusive
emollient, a potent solvent, and a texture enhancer make it a compelling choice for a wide
range of topical products. This document provides detailed application notes, experimental
protocols, and quantitative data to guide researchers, scientists, and drug development
professionals in effectively utilizing dipropyl adipate in their formulations. Its primary functions
include improving the sensory profile of products by imparting a light, non-greasy feel,
enhancing spreadability, and effectively dissolving active ingredients and UV filters.[1][2][3]

Physicochemical and Sensory Properties

Dipropyl adipate is characterized by its low viscosity and excellent spreading capabilities,
which contribute to a desirable sensory experience in topical formulations.[2][4] Its ability to
reduce the tackiness of heavier emollients makes it particularly suitable for creating elegant
and lightweight textures.[3]

Table 1: Physicochemical Properties of Dipropyl Adipate
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Property Value Reference
Appearance Clear, colorless liquid [5]
Odor Mild, alcoholic [6]
Soluble in alcohols, glycols,
ketones, esters, aromatic and
Solubility aliphatic solvents, mineral and
vegetable oils. Insoluble in
water.[4]
Specific Gravity (20°C) 0.979 - 0.983 [6]
Refractive Index (20°C) 1.429 - 1.433 [6]
Boiling Point 273 -274°C [6]
Melting Point -15.7 °C [6]
Flash Point 122.78 °C [6]
Viscosity (303K - 333K) 1.3-8.3mPa-s [718]

Table 2: Comparative Sensory Performance of Emollients

. Isodecyl Octyldodecyl
Sensory Dipropyl Isocetyl
. . Neopentanoat Stearoyl
Attribute Adipate Stearate
e Stearate
Initial Spreading High Medium-High Medium Low
Skin Feel After ) . )
o Light, Dry Light, Dry Medium Heavy
Application
Residue After _ _
) Very Low Low Medium High
Spreading
Tackiness Non-tacky Low Medium High
Shine Low Low-Medium Medium High
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(Data adapted from in-vivo sensory evaluation studies comparing multiple emollients.)

Key Applications and Formulation Considerations
Emollient in Skin Care

Dipropyl adipate is an excellent emollient for daily wear lotions, creams, and serums where a
light, non-greasy after-feel is desired.[2] It forms a non-occlusive film on the skin, which helps
to reduce moisture loss while allowing the skin to breathe.

Solvent for UV Filters in Sunscreens

A significant application of dipropyl adipate is as a solvent for solid organic UV filters, such as
avobenzone and oxybenzone.[9][10] Its high polarity may also contribute to the
photostabilization of avobenzone.[9] The use of dipropyl adipate can lead to sunscreen
formulations that are not only effective but also possess a more pleasing aesthetic and lighter
skin feel.[3]

Table 3: Solubility of Common Cosmetic Ingredients
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Ingredient Solvent Solubility Reference
Avobenzone Octinoxate Up to 26% [10]
Avobenzone Homosalate 19% [10]
Avobenzone Octyl Salicylate 21% [10]

Isopropanol, DMSO,
Decyl Oleate,

Avobenzone ] ) Soluble [11][12]
Capric/Caprylic

Triglyceride, other oils

Oxybenzone Organic Solvents Readily Soluble [13]

) ) Chloroform, Ether,
Retinyl Palmitate ] Soluble [6][14]
Vegetable Oils

Retinyl Palmitate Alcohol Slightly Soluble [6][14]

o Hydrocarbons,
Vitamin E Acetate ) Soluble [15]
Alcohols, Fats, Oils

Vitamin E Acetate Propylene Glycol Soluble [2]

Note: While specific solubility data for dipropyl adipate is not extensively published in a
comparative table format, its widespread use in sunscreens as a solvent for UV filters indicates
good solvency for these compounds.

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W)
Sunscreen Lotion (SPF 30)

This protocol outlines the preparation of a broad-spectrum SPF 30 sunscreen lotion utilizing
dipropyl adipate as a primary solvent for the UV filters and as an emollient to achieve a light,
non-greasy feel.
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Phase A (Water Phase)

- Deionized Water
- Glycerin

- Disodium EDTA Manufacturing Process

- Xanthan Gum

Heat Phase Ato 75°C

Phase B (Oil Phase)
- Dipropyl Adipate
- Avobenzone

- Octinoxate Heat Phase B to 75°C
- Octisalate
- Cetearyl Alcohol

Add Phase B to Phase A
under homogenization

Cool to 40°C H Add Phase C H Mix until uniform )

- Glyceryl Stearate

Phase C (Cool-Down Phase) 1
h hanol

- Pt ]

- Vitamin E Acetate

Sample Preparation
- Formulation with Dipropyl Adipate
- Control Formulation
- Blinding and Randomization

Evaluation
Data Analysis

After-feel Evaluation (t=2 min)

Panelist Selection Statistical Analysis

(ANOVA)

- Tackiness Generate Sensory Profile

- Softness.

Data Collection
(Standardized Scorecard)

& Trainin
(10-15 trained panelists)
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Prepare Emulsion Samples

Storage Concﬁtions v

Room Temperature High Temperature Freeze-Thaw Cycles Centrifugation
(25°C / 60% RH) (40°C / 75% RH) (-10°C to 25°C) (3000 rpm, 30 min at 50°C)

Immediatg Assessment

vaaluation at Intervals (0, 1, P, 3 rnonths)\

Y
Visual Assessment
(Color, Odor, Phase Separation)
Physicochemical Tests
(pH, Viscosity)
Microscopic Examination
(Droplet Size)

Assess Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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